N-1-adamantyl-4-chlorobenzenesulfonamide

• IUPAC Name: N-(1-adamantyl)-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C16H20ClNO2S/c17-14-1-3-15(4-2-14)21(19,20)18-16-8-11-5-12(9-16)7-13(6-11)10-16/h1-4,11-13,18H,5-10H2
• InChI Key: RGIKVLYWGLARDH-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C16H20ClNO2S
• Molecular Weight: 325.9 g/mol

Description

“N-1-adamantyl-4-chlorobenzenesulfonamide” is likely a sulfonamide compound, which means it contains a sulfur atom double-bonded to an oxygen atom and single-bonded to a nitrogen atom. The “N-1-adamantyl” part suggests that it has an adamantyl group, a type of bulky, three-dimensional structure, attached to the nitrogen of the sulfonamide. The “4-chlorobenzenesulfonamide” part suggests that it also has a benzene ring with a chlorine atom at the 4-position.

Molecular Structure Analysis

The molecular structure of this compound would be expected to have the three-dimensional adamantyl group attached to the planar sulfonamide and benzene ring structures. The chlorine atom would likely add some polarity to the molecule.

Chemical Reactions Analysis

As a sulfonamide, this compound might be expected to undergo reactions typical of sulfonamides, such as hydrolysis under acidic or basic conditions. The adamantyl group might sterically hinder some reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be influenced by its sulfonamide, adamantyl, and chlorobenzene groups. It might have relatively low solubility in water due to the hydrophobic adamantyl and benzene groups.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. Some sulfonamides are known to have antibacterial activity, but the effect of the adamantyl and chlorobenzene groups is uncertain.

Safety and Hazards

Without specific data, it’s hard to say what the safety and hazards of this compound might be. As a general rule, handling of chemical compounds should always be done with appropriate safety precautions, including the use of personal protective equipment.

Future Directions

Potential future research on this compound could include detailed synthesis and characterization studies, investigation of its reactivity, and exploration of its potential biological or pharmacological activity.